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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds. This document provides immediate, essential
safety and logistical information for the handling and disposal of 6-Nitro-1-indanone, a yellow
crystalline solid used in chemical synthesis.[1] Adherence to these procedural guidelines is
critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Quantitative Data

6-Nitro-1-indanone is classified as a harmful and irritant substance.[1] It is harmful if
swallowed or inhaled and causes skin and serious eye irritation.[1] It may also cause
respiratory irritation.[1] There is limited evidence of a carcinogenic effect.[1]
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Property Value Source
Appearance Yellow crystal or yellow powder  [1]
Molecular Formula C9H7NO3 [1]
Melting Point 71-73°C [1]
Boiling Point 332.0 £ 31.0 °C (Predicted) [1]
Flash Point 169.8°C [1]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause

respiratory irritation)

GHS Hazard Statements

P261, P280, P301+P312,

GHS Precautionary
P302+P352, P304+P340,

Statements
P305+P351+P338
Not established. In the
absence of a specific OEL, a
conservative approach such as
Occupational Exposure Limit control banding or using a
(OEL) surrogate OEL for a

structurally similar toxic
powdered substance is

recommended.

Operational Plan: Step-by-Step Handling
Procedures

This operational plan provides a procedural workflow for the safe handling of 6-Nitro-1-
indanone from receipt to use in experimental protocols.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is clearly labeled with the chemical name, CAS number (24623-24-3),
and appropriate hazard pictograms.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1]

Keep the container tightly closed.
. Engineering Controls:

All handling of solid 6-Nitro-1-indanone that may generate dust must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.
. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet appropriate government
standards. A face shield should be worn in addition to goggles when there is a significant risk
of splashing.

Skin Protection:

o Gloves: Wear nitrile gloves for incidental contact. For prolonged contact or when handling
larger quantities, consider thicker, chemical-resistant gloves. Always inspect gloves for
tears or punctures before use and practice proper glove removal technique to avoid skin
contact.

o Lab Coat: A buttoned, long-sleeved lab coat is mandatory.
o Footwear: Wear closed-toe shoes.
Respiratory Protection:

o For weighing and handling of the powder where dust may be generated, a NIOSH-
approved respirator with a particulate filter (N95 or higher) is required.
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4. Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound inside a chemical fume hood.
o To minimize dust generation, handle the powder gently.

o Use a dedicated, labeled weighing vessel.

e Clean the balance and surrounding area with a damp cloth or a HEPA-filtered vacuum after
use. Do not use a dry brush, as this can aerosolize the powder.

5. Experimental Use:
e When adding the compound to a reaction vessel, do so within the fume hood.

« If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Keep all containers with 6-Nitro-1-indanone covered when not in immediate use.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 6-Nitro-1-indanone and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. Nitrated aromatic compounds
should be treated as hazardous waste.

1. Waste Segregation and Collection:
¢ Solid Waste:

o Collect excess or spilled 6-Nitro-1-indanone powder in a dedicated, labeled hazardous
waste container.

o Contaminated materials such as weighing paper, gloves, and disposable lab coats should
also be placed in this container.

e Liquid Waste:
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o Collect solutions containing 6-Nitro-1-indanone in a separate, labeled hazardous waste
container for halogenated or non-halogenated organic waste, depending on the solvent
used.

o Do not pour any waste containing 6-Nitro-1-indanone down the drain.

o Empty Containers:
o Rinse empty containers with a suitable solvent (e.g., acetone or ethanol) three times.
o Collect the rinsate as hazardous liquid waste.

o Deface the label on the empty container before disposing of it in the appropriate solid
waste stream, in accordance with institutional guidelines.

2. Waste Container Labeling:

» All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name of the contents (including 6-Nitro-1-indanone and any solvents), and the
approximate concentrations.

3. Waste Storage and Pickup:

» Store hazardous waste containers in a designated satellite accumulation area that is secure
and has secondary containment.

o Keep waste containers closed except when adding waste.

o Arrange for waste pickup by your institution's Environmental Health and Safety (EHS)
department.

Mandatory Visualization: Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 6-Nitro-1-indanone.
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Safe Handling and Disposal Workflow for 6-Nitro-1-indanone
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Follow First Aid:

- Skin: Wash with soap and water
- Eyes: Flush with water for 15 min
- Inhalation: Move to fresh air
- Seek medical attention

Follow Spill Protocol:
7. Segregate Waste - Evacuate if necessary

(Solid, Liquid, Sharps) - Use spill kit

- Report to EHS

8. Label Hazardous Waste Containers

'

9. Store Waste in Satellite Area

'

10. Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Nitro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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